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Compound of Interest

Compound Name: Chamaejasmin

CAS No.: 69618-96-8

Cat. No.: B1198549

Get Quote

Executive Summary
Chamaejasmin (

) is a C3–C3'' linked biflavanone primarily isolated from the Thymelaeaceae family. Unlike
common flavonoids, its unique dimeric architecture confers potent selectivity against multidrug-
resistant (MDR) cancer lines, specifically through the inhibition of P-glycoprotein (P-gp) efflux
pumps. This guide provides a validated workflow for the extraction, purification, and
mechanistic characterization of chamaejasmin, addressing the challenge of its low natural
abundance (<0.01% yield in crude biomass).

Part 1: Botanical Sources & Chemotaxonomy
While ubiquitous in the Thymelaeaceae family, the stereochemical distribution of

chamaejasmin varies significantly by genus. Researchers must select source material based

on the desired enantiomeric purity.

Table 1: Comparative Source Profiling
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Botanical
Source

Primary Tissue
Dominant
Isomer Profile

Estimated
Yield (Crude)

Notes

Stellera

chamaejasme
Root (Dried)

Racemic / Mixed

(+/-)

High (approx.[1]

0.004%)

The "Gold

Standard"

source. Contains

Chamaejasmin

A, B, and

Neochamaejasmi

n.

Wikstroemia

indica
Root

(-)-

Chamaejasmin
Moderate

Often co-elutes

with daphnoretin;

requires

additional

purification

steps.

Daphne genkwa Flower Buds
(+)-

Chamaejasmin
Low

High content of

diterpenes

(Genkwanin)

interferes with

biflavonoid

isolation.

Expert Insight: For bulk isolation, Stellera chamaejasme (Ruixianglangdu) is the superior

substrate due to higher biomass availability, despite the complexity of separating its

stereoisomers.

Part 2: Chemical Architecture & Biosynthesis
Chamaejasmin is formed via the oxidative radical coupling of two flavanone monomers

(naringenin or liquiritigenin). The critical structural feature is the C3–C3'' interflavonoid bond,

which creates a restricted rotation, resulting in distinct atropisomers.

Meso-chamaejasmin: (2R, 3S, 2''S, 3''R)

(+)-Chamaejasmin: (2R, 3S, 2''R, 3''S)
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This "butterfly-like" conformation is essential for its ability to dock into the ATP-binding cassette

of P-gp transporters.

Part 3: Extraction & Isolation Protocol
Objective: Isolate high-purity (>95%) chamaejasmin from S. chamaejasme roots. Scale: Pilot

(10 kg raw material).

Phase A: Extraction & Partitioning[2][3]
Maceration: Crush 10 kg of air-dried roots.

Primary Extraction: Extract with 70% Acetone/Water (3 × 50 L) at room temperature.

Why Acetone? It penetrates the woody root matrix better than EtOH and solubilizes

biflavonoids while leaving behind highly polar polysaccharides.

Concentration: Evaporate solvent under reduced pressure to yield crude extract (~1 kg).

Liquid-Liquid Partitioning:

Suspend crude extract in 15 L water.

Wash with Petroleum Ether (PE) (3 × 15 L) to remove lipids and chlorophyll. Discard PE

layer.

Extract aqueous phase with Ethyl Acetate (EtOAc) (3 × 15 L).

Collect EtOAc fraction. This contains the biflavonoid pool.

Phase B: Chromatographic Isolation
The separation of chamaejasmin from its isomers (neochamaejasmin) requires a dual-

column approach.

Silica Gel Open Column:

Stationary Phase: Silica gel (200–300 mesh).
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Gradient Elution: PE:EtOAc (5:1

1:1) followed by

:MeOH (3:1).[2][3]

Target: Collect fractions eluting at mid-polarity (PE:EtOAc 2:1).

Sephadex LH-20 Polishing:

Dissolve target fraction in MeOH.

Elute with

:MeOH (1:1).[2]

Mechanism:[4][5][6][7][8] Sephadex separates based on molecular size and H-bonding.

Biflavonoids elute after monomers but before polymeric tannins.

Visualization: Extraction Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10707970/
https://www.preprints.org/manuscript/202310.1083/v1/download
https://pmc.ncbi.nlm.nih.gov/articles/PMC10707970/
https://www.researchgate.net/figure/Mechanism-of-P-gp-inhibition_fig4_26241752
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2020.00415/full
https://www.researchgate.net/publication/8536775_Pharmacological_Effects_of_Daphne_genkwa_and_Chinese_Medical_Prescription_Jyu-So-To
https://www.scienceopen.com/document_file/970a7d83-5d68-4efc-a95e-49ce52ff04aa/PubMedCentral/970a7d83-5d68-4efc-a95e-49ce52ff04aa.pdf
https://pdfs.semanticscholar.org/f778/cbea591ce8a1fde65cc22c6eb85376da5bf4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raw Root Material
(Stellera chamaejasme)

70% Acetone/H2O Extraction

Crude Extract

Evaporation

Liquid-Liquid Partition

Petroleum Ether Phase
(Lipids/Chlorophyll) -> DISCARD

Ethyl Acetate Fraction
(Biflavonoids)

Silica Gel Column
(PE:EtOAc Gradient)

Sephadex LH-20
(CH2Cl2:MeOH 1:1)

Fr. C3-1

Pure Chamaejasmin
(>95% HPLC)

Click to download full resolution via product page

Caption: Step-by-step fractionation workflow for isolating chamaejasmin from Thymelaeaceae

roots.
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Part 4: Analytical Profiling (HPLC-UV/MS)
To validate purity and distinguish isomers, use the following method.

Column: C18 Reverse Phase (e.g., ZORBAX SB-C18, 5

m).

Mobile Phase:

A: Water + 0.1% Formic Acid

B: Acetonitrile

Gradient: 30% B (0 min)

70% B (30 min).

Detection: UV at 296 nm (Characteristic absorption max for flavanones).

Mass Spec: ESI-MS in negative mode

. Expect

541.

Part 5: Pharmacological Mechanism (MDR Reversal)
The therapeutic value of chamaejasmin lies in its ability to reverse Multi-Drug Resistance

(MDR).

Mechanism of Action:

P-gp Binding: Chamaejasmin acts as a competitive inhibitor of the P-glycoprotein efflux

pump (ABCB1).

Intracellular Accumulation: By blocking P-gp, it prevents the efflux of chemotherapeutics

(e.g., Doxorubicin, Paclitaxel).
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Apoptosis Induction: It simultaneously triggers the intrinsic mitochondrial pathway by

increasing Reactive Oxygen Species (ROS) and disrupting mitochondrial membrane

potential (

).

Visualization: MDR Reversal Pathway
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Caption: Dual-action mechanism: P-gp efflux inhibition and ROS-mediated mitochondrial

apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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